Cas no 1823526-15-3 (Bis(trifluoro-methyl)pyruvic acid)

• Product Name: Bis(trifluoro-methyl)pyruvic acid
• CAS No: 1823526-15-3
• MF: C₅H₂F₆O₃
• MW: 224.058002948761
• CID: 6239726
• PubChem ID: 129803826
• Update Time: 2025-05-23

Bis(trifluoro-methyl)pyruvic acid Chemical and Physical Properties

Names and Identifiers

• bis(trifluoro-methyl)pyruvic acid
• EN300-1941841
• 1823526-15-3
• 4,4,4-trifluoro-2-oxo-3-(trifluoromethyl)butanoic acid
• SCHEMBL23733014
• Bis(trifluoro-methyl)pyruvic acid

• Inchi： 1S/C5H2F6O3/c6-4(7,8)2(5(9,10)11)1(12)3(13)14/h2H,(H,13,14)
• InChI Key： WCTOYRSJLPNBCE-UHFFFAOYSA-N
• SMILES： FC(C(C(C(=O)O)=O)C(F)(F)F)(F)F

Computed Properties

• Exact Mass: 223.99081289g/mol
• Monoisotopic Mass: 223.99081289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 54.4Ų

Additional information on Bis(trifluoro-methyl)pyruvic acid

Bis(trifluoromethyl)pyruvic Acid: A Comprehensive Overview

Bis(trifluoromethyl)pyruvic acid, also known by its CAS number 1823526-15-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has become a focal point for researchers exploring its potential applications in drug development, agrochemicals, and advanced materials. In this article, we delve into the latest research findings and applications of Bis(trifluoromethyl)pyruvic acid, providing a comprehensive understanding of its significance in modern chemistry.

The molecular structure of Bis(trifluoromethyl)pyruvic acid is defined by the presence of two trifluoromethyl groups attached to a pyruvic acid backbone. This configuration imparts the compound with distinct electronic and steric properties, making it highly versatile in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and antiviral agents. Researchers have demonstrated that the trifluoromethyl groups enhance the compound's stability and bioavailability, making it an attractive candidate for drug design.

One of the most promising applications of Bis(trifluoromethyl)pyruvic acid lies in its use as a building block for constructing complex molecular architectures. By leveraging its reactivity, chemists have successfully synthesized a wide range of heterocyclic compounds, which are critical components in modern pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the successful synthesis of a novel class of kinase inhibitors using Bis(trifluoromethyl)pyruvic acid as a key precursor. These inhibitors exhibit potent activity against several cancer-related kinases, underscoring the compound's potential in oncology research.

In addition to its role in drug discovery, Bis(trifluoromethyl)pyruvic acid has also found applications in agrochemicals. Its ability to modulate plant growth hormones has led to its exploration as a potential ingredient in plant growth regulators. A recent investigation conducted by agricultural scientists revealed that formulations containing Bis(trifluoromethyl)pyruvic acid significantly enhance crop yields under stress conditions such as drought or high salinity. This finding has opened new avenues for sustainable agriculture practices.

The synthesis of Bis(trifluoromethyl)pyruvic acid involves a multi-step process that typically begins with the reaction of trichloroacetyl chloride with appropriate nucleophiles. Recent advancements in catalytic methods have enabled chemists to optimize this synthesis pathway, resulting in higher yields and improved purity. For example, researchers at the University of California have developed a novel palladium-catalyzed coupling reaction that facilitates the construction of the trifluoromethyl groups with unprecedented efficiency.

From an environmental perspective, the stability and biodegradability of Bis(trifluoromethyl)pyruvic acid are critical considerations. Studies indicate that while the compound exhibits high thermal stability, it undergoes gradual degradation under specific environmental conditions. Ongoing research is focused on understanding its long-term impact on ecosystems and developing strategies for safe disposal.

In conclusion, Bis(trifluoromethyl)pyruvic acid stands as a testament to the ingenuity and progress in modern organic chemistry. Its unique properties and diverse applications continue to inspire innovative research across multiple disciplines. As scientists uncover new potentials for this compound, it is poised to play an increasingly vital role in advancing both medical and agricultural technologies.